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Compound of Interest

Compound Name: DL-Alanine-d3

Cat. No.: B1339985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,

typical purity, synthesis, and analytical methodologies for DL-Alanine-d3. This deuterated

analog of alanine is a critical tool in various research and development applications, including

metabolic studies, pharmacokinetic analysis, and as an internal standard in mass

spectrometry-based quantification.

Commercial Availability and Typical Purity
DL-Alanine-d3 is readily available from several reputable chemical suppliers. The isotopic and

chemical purity of commercially available DL-Alanine-d3 are critical parameters for ensuring

the accuracy and reliability of experimental results. The following table summarizes the

offerings from prominent vendors.
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Supplier Product Name CAS Number
Isotopic Purity
(atom % D)

Chemical
Purity

Sigma-Aldrich
DL-Alanine-

3,3,3-d3
53795-94-1 99% Not specified

Cambridge

Isotope

Laboratories, Inc.

DL-ALANINE

(3,3,3-D3, 98%)
53795-94-1 98% 98%[1][2]

Clearsynth DL-Alanine D3 53795-94-1 Not specified High quality

CP Lab Safety
DL-Alanine-3, 3,

3-d3
53795-94-1 min 98% min 98%

Eurisotop
DL-ALANINE

(3,3,3-D3, 98%)
53795-94-1 98% 98%[1]

Note: Purity specifications are subject to batch-to-batch variability. Always refer to the

Certificate of Analysis (CoA) provided by the supplier for the most accurate information.

Synthesis and Purification Methodologies
The synthesis of DL-Alanine-d3 typically involves the introduction of deuterium at the methyl

position of the alanine molecule. Several methods have been reported, with the most common

approaches involving hydrogen-deuterium (H/D) exchange reactions.

Synthesis of DL-Alanine-d7 (Perdeuterated)
A common laboratory-scale synthesis for perdeuterated DL-alanine involves treating L-alanine

with aluminum(III) sulfate and pyridoxal hydrochloride in deuterium oxide (D₂O) at reflux. This

method achieves high levels of deuteration at both the α and β positions.[3]

Experimental Protocol: Synthesis of Perdeuterated DL-Alanine-d7

Reactant Preparation: In a round-bottom flask, dissolve commercially available L-alanine,

aluminum(III) sulfate, and a catalytic amount of pyridoxal hydrochloride in D₂O.

Reaction: Reflux the mixture for 24 hours. The H/D exchange occurs during this period.[3]
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Work-up: After cooling, the reaction mixture is typically purified to remove the catalyst and

any byproducts.
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Synthesis of Perdeuterated DL-Alanine.

Purification
Purification of the crude deuterated alanine is essential to remove starting materials, catalysts,

and byproducts. Recrystallization is a widely used and effective method.

Experimental Protocol: Recrystallization of DL-Alanine

Dissolution: Dissolve the crude DL-Alanine in a minimal amount of hot water.

Precipitation: Add a larger volume of a water-miscible organic solvent, such as methanol or

ethanol, to the hot solution.[4]

Crystallization: Allow the solution to cool slowly to room temperature, followed by chilling in

an ice bath to induce crystallization.

Isolation: Collect the purified crystals by vacuum filtration and wash with a small amount of

cold solvent.[4]

Drying: Dry the crystals under vacuum to remove residual solvent.
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Purification
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Recrystallization Workflow for DL-Alanine.

Quality Control and Purity Analysis
Ensuring the isotopic and chemical purity of DL-Alanine-d3 is paramount for its intended

applications. A combination of chromatographic and spectroscopic techniques is employed for

comprehensive quality control.

Isotopic Purity Determination
The isotopic enrichment of DL-Alanine-d3 is typically determined using Nuclear Magnetic

Resonance (NMR) spectroscopy or Mass Spectrometry (MS).

Experimental Protocol: Isotopic Purity by NMR

Sample Preparation: Dissolve a precisely weighed amount of the DL-Alanine-d3 sample in a

suitable deuterated solvent (e.g., D₂O).

Data Acquisition: Acquire a ¹H NMR spectrum. The absence or significant reduction of the

signal corresponding to the methyl protons confirms deuteration.

Analysis: The isotopic purity can be quantified by comparing the integral of the residual

methyl proton signal to that of a known internal standard or the α-proton signal.

Chemical and Chiral Purity Determination
High-Performance Liquid Chromatography (HPLC) is the primary method for assessing both

the chemical and chiral purity of DL-Alanine-d3.

Experimental Protocol: Chiral Purity by HPLC
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System Preparation: Use a chiral HPLC column, such as an Astec® CHIROBIOTIC® T, with

a mobile phase typically consisting of a mixture of water, methanol, and formic acid.[5]

Sample Preparation: Dissolve the DL-Alanine-d3 sample in the mobile phase.

Analysis: Inject the sample onto the HPLC system. The D- and L-enantiomers will be

separated, allowing for the determination of the enantiomeric excess.[5] Detection is

commonly performed using a UV detector at 210 nm.[5]
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Quality Control Workflow for DL-Alanine-d3.

This technical guide provides a foundational understanding of the commercial landscape and

analytical considerations for DL-Alanine-d3. For specific applications, researchers should

always consult the supplier's documentation and perform appropriate validation experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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